Cas no 1038972-40-5 (1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine)

• Product Name: 1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine
• CAS No: 1038972-40-5
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5018208
• Update Time: 2026-02-28

1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine
• 1-((3,5-Dimethylisoxazol-4-yl)methyl)piperidin-4-amine
• 1-[(3,5-dimethylisoxazol-4-yl)methyl]piperidin-4-amine
• BBL022715
• HTS028391
• STL200296
• BB 0247961
• 1-(3,5-Dimethyl-isoxazol-4-ylmethyl)-piperidi n-4-ylamine
• 1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine

• Inchi： 1S/C11H19N3O/c1-8-11(9(2)15-13-8)7-14-5-3-10(12)4-6-14/h10H,3-7,12H2,1-2H3
• InChI Key： MJMULZSJRSNEKM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CN1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 0.6
• Topological Polar Surface Area: 55.3

Additional information on 1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine

Comprehensive Overview of 1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine (CAS No. 1038972-40-5)

1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine, with the CAS number 1038972-40-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely explored for their potential therapeutic applications. The presence of both oxazole and piperidine moieties in its structure makes it a versatile candidate for drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for piperidine-based compounds has surged due to their role in developing novel central nervous system (CNS) agents. Researchers are particularly interested in 1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine for its potential to modulate specific receptors, such as G-protein-coupled receptors (GPCRs), which are critical in treating conditions like anxiety, depression, and chronic pain. The compound's unique molecular structure allows for selective binding, minimizing off-target effects—a key consideration in modern drug design.

The synthesis of CAS 1038972-40-5 involves multi-step organic reactions, including alkylation and amination processes, to achieve high purity and yield. Its physicochemical properties, such as solubility and stability, have been extensively studied to ensure compatibility with various formulation strategies. This compound is often utilized as a building block in medicinal chemistry, enabling the development of more complex molecules with enhanced bioactivity.

From an industrial perspective, 1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine is manufactured under stringent quality control standards to meet the needs of pharmaceutical R&D and academic research. Its applications extend to high-throughput screening and structure-activity relationship (SAR) studies, where it serves as a reference compound for optimizing drug candidates. The growing interest in personalized medicine and targeted therapies has further amplified its relevance in contemporary science.

Environmental and safety considerations are also paramount when handling CAS 1038972-40-5. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended to ensure safe handling. Regulatory compliance with guidelines from agencies like the FDA and EMA is essential for its use in preclinical and clinical studies.

In conclusion, 1-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperidin-4-amine (CAS No. 1038972-40-5) represents a promising scaffold in drug development, aligning with current trends in precision medicine and biomolecular engineering. Its continued exploration underscores the importance of heterocyclic chemistry in addressing unmet medical needs and advancing human health.